Lithium;1-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-2H-quinoline-5-sulfinate

• IUPAC Name: lithium;1-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-2H-quinoline-5-sulfinate
• InChI: InChI=1S/C14H19NO4S.Li/c1-14(2,3)19-13(16)15-9-5-6-10-11(15)7-4-8-12(10)20(17)18;/h4,7-8H,5-6,9H2,1-3H3,(H,17,18);/q;+1/p-1
• InChI Key: PJZUVDNOURAZML-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC(C)(C)OC(=O)N1CCCC2=C1C=CC=C2S(=O)[O-]
• Molecular Formula: C14H18LiNO4S
• Molecular Weight: 303.3 g/mol
• CAS No.: 2402828-58-2

Description

Lithium;1-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-2H-quinoline-5-sulfinate is a useful research compound. Its molecular formula is C14H18LiNO4S and its molecular weight is 303.3. The purity is usually 95%.
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Scientific Research Applications

Energy Storage in Lithium-Sulfur Batteries

Design Principles for Heteroatom-Doped Nanocarbon to Achieve Strong Anchoring of Polysulfides

The application of lithium compounds in lithium-sulfur (Li-S) batteries addresses the major issue of lithium polysulfide diffusion, known as the shuttle effect. By modifying nanocarbon materials through heteroatom doping (e.g., N or O dopants), the interaction between carbon hosts and polysulfide guests is significantly enhanced. This modification results in improved electrostatic interactions, effectively preventing the shuttle of polysulfides and allowing for high capacity and coulombic efficiency in Li-S batteries (Hou et al., 2016).

Neuroprotective Effects

Neuroprotective Effects of Lithium in Cultured Cells and Animal Models of Diseases

Lithium exhibits neuroprotective effects against glutamate excitotoxicity, mediated by N-methyl-D-aspartate (NMDA) receptors, in cultured rat brain neurons. These effects involve the inactivation of NMDA receptors, decreased expression of pro-apoptotic proteins, and enhanced expression of cytoprotective proteins. Lithium's neuroprotection is observed at therapeutic concentrations and suggests potential utility in treating neurodegenerative disorders (Chuang et al., 2002).

Material Synthesis and Applications

The Synthesis of 2,3-Ring-Fused Analogues of Quinolinone Compounds

Lithium enolates of cyclic β-oxo sulfides react with isatoic anhydrides to afford novel quinolines. These compounds, synthesized through reactions involving lithium compounds, showcase the utility of lithium in the synthesis of complex organic molecules with potential applications in materials science (Russell et al., 1992).